Cas no 2418661-71-7 (tert-butyl 4-{3-azido-5-(tert-butoxy)carbonylphenyl}piperazine-1-carboxylate)

• Product Name: tert-butyl 4-{3-azido-5-(tert-butoxy)carbonylphenyl}piperazine-1-carboxylate
• CAS No: 2418661-71-7
• MF: C₂₀H₂₉N₅O₄
• MW: 403.47536444664
• CID: 5676365
• PubChem ID: 165771729
• Update Time: 2025-06-11

tert-butyl 4-{3-azido-5-(tert-butoxy)carbonylphenyl}piperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 4-{3-azido-5-[(tert-butoxy)carbonyl]phenyl}piperazine-1-carboxylate
• EN300-26625670
• 2418661-71-7
• tert-butyl 4-{3-azido-5-(tert-butoxy)carbonylphenyl}piperazine-1-carboxylate

• Inchi： 1S/C20H29N5O4/c1-19(2,3)28-17(26)14-11-15(22-23-21)13-16(12-14)24-7-9-25(10-8-24)18(27)29-20(4,5)6/h11-13H,7-10H2,1-6H3
• InChI Key： AODIEKAMYAMWIL-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCN(C2C=C(C=C(C(=O)OC(C)(C)C)C=2)N=[N+]=[N-])CC1)=O

Computed Properties

• Exact Mass: 403.22195442g/mol
• Monoisotopic Mass: 403.22195442g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 29
• Rotatable Bond Count: 7
• Complexity: 640
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 73.4Ų

Additional information on tert-butyl 4-{3-azido-5-(tert-butoxy)carbonylphenyl}piperazine-1-carboxylate

Professional Introduction to Tert-butyl 4-{3-azido-5-(tert-butoxy)carbonylphenyl}piperazine-1-carboxylate (CAS No. 2418661-71-7)

Ter-butyl 4-{3-azido-5-(tert-butoxy)carbonylphenyl}piperazine-1-carboxylate, identified by its CAS number 2418661-71-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of piperazine derivatives, which are widely recognized for their diverse biological activities and potential applications in drug development.

The molecular structure of tert-butyl 4-{3-azido-5-(tert-butoxy)carbonylphenyl}piperazine-1-carboxylate incorporates several functional groups that contribute to its unique chemical properties and reactivity. The presence of an azido group (N₃) at the 3-position of the phenyl ring and a tert-butoxycarbonyl (Boc) group at the 5-position introduces both reactivity and stability, making it a valuable intermediate in synthetic chemistry. Additionally, the piperazine moiety provides a basic nitrogen center that can participate in various hydrogen bonding interactions, enhancing its solubility and bioavailability.

In recent years, there has been a growing interest in piperazine derivatives due to their role as pharmacophores in numerous therapeutic agents. The compound tert-butyl 4-{3-azido-5-(tert-butoxy)carbonylphenyl}piperazine-1-carboxylate has been explored in several research studies for its potential applications in the development of central nervous system (CNS) drugs, particularly in the treatment of neurological disorders such as depression, anxiety, and schizophrenia. The Boc group not only protects the amine functionality during synthetic processes but also enhances the compound's metabolic stability, making it a promising candidate for further pharmacological investigation.

One of the most compelling aspects of tert-butyl 4-{3-azido-5-(tert-butoxy)carbonylphenyl}piperazine-1-carboxylate is its utility as a building block in medicinal chemistry. The azido group can be selectively converted into other functional groups through various chemical reactions, such as reduction to an amino group or substitution with halogens. This flexibility allows researchers to modify the compound's structure and explore new derivatives with tailored biological activities. For instance, recent studies have demonstrated the synthesis of novel analogs of this compound that exhibit enhanced binding affinity to specific neurotransmitter receptors, offering potential therapeutic benefits.

The tert-butoxycarbonyl (Boc) group serves as an effective protecting group for primary amines, preventing unwanted side reactions during multi-step syntheses. This protective mechanism is crucial in complex drug development pipelines where multiple functional groups need to be selectively modified. The stability provided by the Boc group ensures that the amine functionality remains intact until it is specifically deprotected under controlled conditions, thereby maintaining the integrity of the overall molecular structure.

Recent advancements in computational chemistry have further enhanced our understanding of the pharmacological properties of tert-butyl 4-{3-azido-5-(tert-butoxy)carbonylphenyl}piperazine-1-carboxylate. Molecular docking studies have been conducted to evaluate its interaction with various biological targets, including serotonin receptors and dopamine transporters. These studies have revealed that the compound exhibits high binding affinity to certain CNS-related receptors, suggesting its potential as an active pharmaceutical ingredient (API) in drug formulations targeting neurological disorders.

The synthesis of tert-butyl 4-{3-azido-5-(tert-butoxy)carbonylphenyl}piperazine-1-carboxylate involves a multi-step process that requires precise control over reaction conditions and reagent selection. The introduction of the azido group at the phenyl ring is typically achieved through nucleophilic substitution reactions, while the Boc protection is performed using diethyl carbonate or similar reagents. The final step involves carboxylation at the piperazine ring, which can be accomplished through various methods such as reacting with carbon dioxide under elevated pressure or using organometallic reagents.

The chemical properties of this compound make it particularly useful in organic synthesis and drug development. Its ability to undergo selective functionalization allows for the creation of diverse libraries of derivatives, each with unique biological profiles. This versatility has led to its adoption in high-throughput screening (HTS) campaigns aimed at identifying novel lead compounds for therapeutic intervention.

In conclusion, tert-butyl 4-{3-azido-5-(tert-butoxy)carbonylphenyl}piperazine-1-carboxylate (CAS No. 2418661-71-7) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and functional groups make it a valuable intermediate for synthesizing novel therapeutic agents targeting neurological disorders. With ongoing research exploring its pharmacological potential and synthetic utility, this compound is poised to play a crucial role in future drug development efforts.